1,3-Dichloro-2-methylsulfonylbenzene
Overview
Description
1,3-Dichloro-2-methylsulfonylbenzene, also known as DCMSB, is a chemical compound that belongs to the sulfone family. It is a white crystalline solid that is soluble in organic solvents and has a strong odor. DCMSB has been widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 1,3-Dichloro-2-methylsulfonylbenzene is not fully understood. However, it is believed that 1,3-Dichloro-2-methylsulfonylbenzene can undergo nucleophilic substitution reactions with various nucleophiles, such as amines, thiols, and alcohols. The resulting products can then interact with biological targets, such as enzymes or receptors, leading to various physiological effects.
Biochemical and Physiological Effects:
1,3-Dichloro-2-methylsulfonylbenzene has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 1,3-Dichloro-2-methylsulfonylbenzene can inhibit the growth of cancer cells, such as breast cancer and lung cancer cells. 1,3-Dichloro-2-methylsulfonylbenzene has also been shown to have antibacterial and antifungal properties. In addition, 1,3-Dichloro-2-methylsulfonylbenzene has been investigated for its potential as a drug delivery system, as it can form stable complexes with various drugs and release them in a controlled manner.
Advantages and Limitations for Lab Experiments
1,3-Dichloro-2-methylsulfonylbenzene has several advantages for lab experiments. It is a stable and easy-to-handle reagent that can be used for the synthesis of various organic compounds. 1,3-Dichloro-2-methylsulfonylbenzene is also relatively inexpensive and commercially available. However, 1,3-Dichloro-2-methylsulfonylbenzene has some limitations, such as its strong odor and potential toxicity. Therefore, it should be handled with care and used in a well-ventilated area.
Future Directions
There are several future directions for the research on 1,3-Dichloro-2-methylsulfonylbenzene. One potential direction is to investigate its potential as an antitumor agent and drug delivery system. 1,3-Dichloro-2-methylsulfonylbenzene can form stable complexes with various drugs, which can improve their efficacy and reduce their side effects. Another potential direction is to explore its potential as a building block for the synthesis of dendrimers and polymers. 1,3-Dichloro-2-methylsulfonylbenzene can be used to introduce sulfone groups into these materials, which can improve their properties and applications. Finally, the development of new synthesis methods for 1,3-Dichloro-2-methylsulfonylbenzene and its derivatives can open up new possibilities for its use in various scientific research fields.
Conclusion:
In conclusion, 1,3-Dichloro-2-methylsulfonylbenzene is a versatile reagent that has been widely used in scientific research. It has potential applications in organic synthesis, material science, and medicinal chemistry. 1,3-Dichloro-2-methylsulfonylbenzene has various biochemical and physiological effects, including antitumor, antibacterial, and antifungal properties. It also has advantages and limitations for lab experiments. Finally, there are several future directions for the research on 1,3-Dichloro-2-methylsulfonylbenzene, which can lead to new discoveries and applications.
Scientific Research Applications
1,3-Dichloro-2-methylsulfonylbenzene has been used in various scientific research fields, including organic synthesis, material science, and medicinal chemistry. It is a versatile reagent that can be used for the synthesis of various organic compounds, such as sulfones, sulfoxides, and sulfonamides. 1,3-Dichloro-2-methylsulfonylbenzene has also been used as a building block for the synthesis of dendrimers and polymers. In medicinal chemistry, 1,3-Dichloro-2-methylsulfonylbenzene has been investigated for its potential as an antitumor agent and as a drug delivery system.
properties
IUPAC Name |
1,3-dichloro-2-methylsulfonylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2O2S/c1-12(10,11)7-5(8)3-2-4-6(7)9/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBLWCNSYUFZBLM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(C=CC=C1Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10374204 |
Source
|
| Record name | 1,3-dichloro-2-methylsulfonylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10374204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichlorophenylmethylsulfone | |
CAS RN |
4210-05-3 |
Source
|
| Record name | 1,3-dichloro-2-methylsulfonylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10374204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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